N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2O and its molecular weight is 214.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radioreceptor Assays
N-methylacetamide derivatives like cetamolol hydrochloride have been utilized in radioreceptor assays to measure serum drug levels. This technique involves the competition of serum extracts containing cetamolol with labeled compounds for binding sites in rat lung samples (Stern, 1984).
Synthesis and Structure-Activity Relationships
Compounds structurally similar to N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride have been synthesized and examined for their inhibitory activity on detrusor contraction, a significant aspect of overactive bladder treatments (Take et al., 1992).
Herbicide Research
Chloroacetanilide herbicides and dichloroacetamide safeners, which are structurally similar to N-methylacetamide, have been studied for their metabolism and mode of action in agricultural applications. Specific labeling techniques have been developed for these studies (Latli & Casida, 1995).
Anthelminthic Development
Similar compounds, such as amidantel (a new aminophenylamidine), have shown significant anthelminthic spectrum in rodents and dogs, indicating potential for veterinary applications (Wollweber et al., 1979).
Antimalarial Activity
N-methylacetamide derivatives have been synthesized and tested for antimalarial activity, demonstrating significant potential against resistant strains of parasites (Werbel et al., 1986).
Comparative Metabolism Studies
Studies have been conducted on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, providing insights into the metabolic pathways and potential toxicological impacts of these compounds (Coleman et al., 2000).
Synthesis and Characterization
Research into the synthesis and characterization of N-methylacetamide derivatives, like 2-hydroxy-N-methyl-N-phenyl-acetamide, has contributed to understanding the structural and chemical properties of these compounds (Zhong-cheng & Shu, 2002).
Chemoselective Acetylation
N-methylacetamide derivatives have been used in chemoselective acetylation processes, crucial for the synthesis of intermediates in antimalarial drugs (Magadum & Yadav, 2018).
Kinetics and Mechanism Studies
Investigations into the hydrolysis kinetics and mechanism of N-substituted amides like N-methylacetamide in high-temperature water have offered insights into reaction pathways and stability (Duan et al., 2010).
Anticonvulsant Activity
Research has been conducted on N-substituted acetamide derivatives for their anticonvulsant activity, highlighting the potential therapeutic applications of these compounds (Kohn et al., 1991).
Mechanism of Action
“N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride” acts as a potent and selective inhibitor of inducible nitric oxide synthase (iNOS) . It has been used in studies to analyze its effect on intestinal ischemia/reperfusion (I/R) injury models in rats, to elucidate the mechanism of PM10-induced endothelial dysfunction, and to study its efficacy on renal ischemia/reperfusion injury in rats .
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations for avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
N-[3-(aminomethyl)phenyl]-N-methylacetamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-8(13)12(2)10-5-3-4-9(6-10)7-11;/h3-6H,7,11H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAHFERYIAUVCQT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=CC=CC(=C1)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80375425 |
Source
|
Record name | N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80375425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
849020-90-2 |
Source
|
Record name | N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80375425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[3-(Aminomethyl)phenyl]-N-methylacetamide hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.